Cas no 1795299-25-0 (4-(Acetylamino)-N-[[1-(2-thiazolyl)-3-piperidinyl]methyl]benzeneacetamide)

• Product Name: 4-(Acetylamino)-N-[[1-(2-thiazolyl)-3-piperidinyl]methyl]benzeneacetamide
• CAS No: 1795299-25-0
• MF: C₁₉H₂₄N₄O₂S
• MW: 372.484462738037
• CID: 5368623
• Update Time: 2025-06-24

4-(Acetylamino)-N-[[1-(2-thiazolyl)-3-piperidinyl]methyl]benzeneacetamide Chemical and Physical Properties

Names and Identifiers

• 4-(Acetylamino)-N-[[1-(2-thiazolyl)-3-piperidinyl]methyl]benzeneacetamide

• Inchi： 1S/C19H24N4O2S/c1-14(24)22-17-6-4-15(5-7-17)11-18(25)21-12-16-3-2-9-23(13-16)19-20-8-10-26-19/h4-8,10,16H,2-3,9,11-13H2,1H3,(H,21,25)(H,22,24)
• InChI Key： FWKLRJLZFAMXSX-UHFFFAOYSA-N
• SMILES： C1(CC(NCC2CCCN(C3=NC=CS3)C2)=O)=CC=C(NC(C)=O)C=C1

Experimental Properties

• Density: 1.249±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 14.92±0.70(Predicted)

Additional information on 4-(Acetylamino)-N-[[1-(2-thiazolyl)-3-piperidinyl]methyl]benzeneacetamide

4-(Acetylamino)-N-[[1-(2-thiazolyl)-3-piperidinyl]methyl]benzeneacetamide (CAS No. 1795299-25-0): An Overview

4-(Acetylamino)-N-[[1-(2-thiazolyl)-3-piperidinyl]methyl]benzeneacetamide, with the CAS number 1795299-25-0, is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of benzeneacetamides and is characterized by its unique structural features, including an acetylamino group and a thiazole ring. These structural elements contribute to its pharmacological properties, making it a promising candidate for various therapeutic interventions.

The chemical structure of 4-(Acetylamino)-N-[[1-(2-thiazolyl)-3-piperidinyl]methyl]benzeneacetamide consists of a benzene ring substituted with an acetylamino group at the 4-position and an amide linkage to a piperidine ring, which is further substituted with a thiazole moiety. The presence of these functional groups imparts specific biological activities, such as anti-inflammatory, analgesic, and neuroprotective effects. Recent studies have highlighted the potential of this compound in treating neurological disorders and chronic pain conditions.

In terms of its synthesis, 4-(Acetylamino)-N-[[1-(2-thiazolyl)-3-piperidinyl]methyl]benzeneacetamide can be prepared through a multi-step process involving the reaction of 4-acetylaminobenzoyl chloride with 1-(2-thiazolyl)piperidine. The synthesis involves careful control of reaction conditions to ensure high yield and purity. The compound's stability and solubility properties have been extensively studied, with results indicating that it is stable under standard laboratory conditions and exhibits good solubility in organic solvents such as dimethyl sulfoxide (DMSO).

The pharmacological profile of 4-(Acetylamino)-N-[[1-(2-thiazolyl)-3-piperidinyl]methyl]benzeneacetamide has been evaluated in various preclinical models. Studies have shown that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). Additionally, it has demonstrated significant analgesic effects in animal models of pain, suggesting its potential as a novel analgesic agent.

In the context of neurological disorders, recent research has focused on the neuroprotective properties of 4-(Acetylamino)-N-[[1-(2-thiazolyl)-3-piperidinyl]methyl]benzeneacetamide. Preclinical studies have shown that this compound can protect neurons from oxidative stress and apoptosis, which are key mechanisms underlying neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. The compound's ability to modulate neurotransmitter systems and reduce neuroinflammation further supports its potential therapeutic role in these conditions.

Clinical trials are currently underway to evaluate the safety and efficacy of 4-(Acetylamino)-N-[[1-(2-thiazolyl)-3-piperidinyl]methyl]benzeneacetamide in human subjects. Early-phase trials have reported promising results, with the compound demonstrating good tolerability and a favorable safety profile. These findings have paved the way for more advanced clinical studies to further investigate its therapeutic potential.

In addition to its therapeutic applications, 4-(Acetylamino)-N-[[1-(2-thiazolyl)-3-piperidinyl]methyl]benzeneacetamide has also been explored for its use in diagnostic imaging. The compound's unique chemical structure allows it to be labeled with radioisotopes, making it a potential candidate for positron emission tomography (PET) imaging. This application could provide valuable insights into disease progression and treatment response in various medical conditions.

The environmental impact of 4-(Acetylamino)-N-[[1-(2-thiazolyl)-3-piperidinyl]methyl]benzeneacetamide has also been considered in recent studies. Research has shown that the compound is biodegradable and does not pose significant environmental risks when used within recommended guidelines. This characteristic is particularly important for ensuring the sustainability and safety of pharmaceutical products.

In conclusion, 4-(Acetylamino)-N-[[1-(2-thiazolyl)-3-piperidinyl]methyl]benzeneacetamide (CAS No. 1795299-25-0) represents a promising compound with diverse therapeutic applications. Its unique chemical structure and pharmacological properties make it a valuable candidate for further research and development in the fields of medicinal chemistry and drug discovery. As ongoing studies continue to uncover new insights into its mechanisms of action and potential uses, this compound holds great promise for improving patient outcomes in various medical conditions.